Cas no 32381-28-5 ((Ac-Cys-OMe)2 (Disulfide Bond))

• Product Name: (Ac-Cys-OMe)2 (Disulfide Bond)
• CAS No: 32381-28-5
• MF: C₁₂H₂₀N₂O₆S₂
• MW: 352.427000999451
• MDL: MFCD00083613
• CID: 307717
• PubChem ID: 12997931
• Update Time: 2025-04-19

(Ac-Cys-OMe)2 (Disulfide Bond) Chemical and Physical Properties

Names and Identifiers

• L-Cystine,N,N'-diacetyl-, 1,1'-dimethyl ester
• (Ac-Cys-OMe)?
• (Ac-Cys-OMe)₂
• Acetyl-L-cystine bis-methyl ester
• N-ACETYL-L-CYSTEINE METHYL ESTER
• ACETYL-L-CYSTINE DIMETHYL ESTER
• AC-L-CYS-OME
• DACDM
• di-N-acetyl-L-cystine dimethyl ester
• L-N-acetylcysteine dimer dimethyl ester
• N,N'-Diacetylcystine dimethyl ester
• N,N'-Diacetyl-L-cystine dimethyl ester
• N-Acetylcysteine methyl ester
• L-N,N'-Diacetylcystine dimethyl ester
• methyl 2-acetamido-3-[(2-acetamido-3-methoxy-3-oxopropyl)disulfanyl]propanoate
• 32381-28-5
• dimethyl 3,3'-disulfanediyl(2R,2'R)-bis(2-acetamidopropanoate)
• NSC136019
• F222I95KYZ
• SCHEMBL2872923
• DIMETHYL DIACETYL CYSTINATE [INCI]
• DTXSID601021493
• MFCD00083613
• N,N'-Diacetyl-L-cystine 1,1'-dimethyl ester; Cystine, N,N'-diacetyl-, dimethyl ester, L- (6CI,7CI,8CI); L-Cystine, N,N'-diacetyl-, dimethyl ester (9CI); L-N,N'-Diacetylcystine dimethyl ester; N,N'-Diacetylcystine dimethyl ester; NSC 136019
• J-018722
• L-Cystine, N,N'-diacetyl-, 1,1'-dimethyl ester
• NSC 136019
• Dimethyl diacetyl cystinate
• (2R,2'R)-Dimethyl3,3'-disulfanediylbis(2-acetamidopropanoate)
• AKOS027251079
• FD21226
• (AC-CYS-OME)2 (DISULFIDE BOND)
• (2R,2'R)-Dimethyl 3,3'-disulfanediylbis(2-acetamidopropanoate)
• UNII-F222I95KYZ
• Q27277527
• NSC-136019
• 139612-43-4
• Dimethyl (2R,2'R)-3,3'-disulfanediylbis(2-acetamidopropanoate)
• AS-49002
• methyl (2R)-2-acetamido-3-[[(2R)-2-acetamido-3-methoxy-3-oxopropyl]disulfanyl]propanoate
• ZTTORBNKJFMGIM-UWVGGRQHSA-N
• (Ac-Cys-OMe)2 (Disulfide Bond)

• MDL： MFCD00083613
• Inchi： 1S/C12H20N2O6S2/c1-7(15)13-9(11(17)19-3)5-21-22-6-10(12(18)20-4)14-8(2)16/h9-10H,5-6H2,1-4H3,(H,13,15)(H,14,16)/t9-,10-/m0/s1
• InChI Key： ZTTORBNKJFMGIM-UWVGGRQHSA-N
• SMILES： S(C[C@@H](C(=O)OC)NC(C)=O)SC[C@@H](C(=O)OC)NC(C)=O

Computed Properties

• Exact Mass: 177.04600
• Monoisotopic Mass: 352.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 161A^2

Experimental Properties

• Density: 1.285
• Melting Point: 77-81 °C
• Boiling Point: 584.5°Cat760mmHg
• Flash Point: 307.3°C
• Refractive Index: 1.527
• PSA: 94.20000
• LogP: -0.01520

(Ac-Cys-OMe)2 (Disulfide Bond) Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：10-23
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives